2-(phenylsulfanyl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}acetamide

• IUPAC Name: 2-phenylsulfanyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C15H13N3O2S2/c19-13(10-22-11-5-2-1-3-6-11)16-15-18-17-14(20-15)9-12-7-4-8-21-12/h1-8H,9-10H2,(H,16,18,19)
• InChI Key: AEMMKQFUGSYLKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=NN=C(O2)CC3=CC=CS3
• Molecular Formula: C15H13N3O2S2
• Molecular Weight: 331.4 g/mol
• CAS No.: 1049174-75-5

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

An efficient reduction of double bonds conjugated with nitrile groups and acid or base sensitive furan rings with 2-phenylbenzimidazoline generated in situ has been successfully accomplished with high yields and excellent selectivity. The employed reducing agent was prepared in one step from ordinary chemicals.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Chemical Reactions Analysis

The reduction of substituted propenenitriles to saturated propanenitriles often proceeds with concomitant reduction of the nitrile moiety, polymerization and other side reactions. At present, numerous methods for the reduction of unsaturated nitriles have been developed, including catalytic hydrogenation, reductions with organostannic hydrides, formic acid-triethylamine azeotrope, magnesium in methanol, sodium borohydride, sodium cyanoborohydride, and many others.

Future Directions

Thiophene-based analogs continue to be a focus of research due to their potential biological activity and their role in the development of advanced compounds. Future research may continue to explore the synthesis, properties, and applications of these and related compounds.